Methyl 2-amino-2-[3-(4-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-(4-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C14H16ClNO2/c1-18-12(17)11(16)14-6-13(7-14,8-14)9-2-4-10(15)5-3-9/h2-5,11H,6-8,16H2,1H3
• InChI Key: SUBJYRQTNFFXHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C12CC(C1)(C2)C3=CC=C(C=C3)Cl)N
• Molecular Formula: C14H16ClNO2
• Molecular Weight: 265.73 g/mol

Description

Methyl 2-amino-2-[3-(4-chlorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is a chemical compound that has been of great interest in the field of scientific research due to its potential therapeutic properties. This compound is also known as MAPB or 1-(4-chlorophenyl)-1-cyclopentanamine-N-methylacetate.

Mechanism of Action

The exact mechanism of action of MAPB is not well understood, but it is believed to act as a serotonin and norepinephrine reuptake inhibitor, similar to other antidepressant medications. Additionally, it may also act on other neurotransmitter systems such as dopamine and glutamate.
Biochemical and Physiological Effects:
Studies have shown that MAPB can increase levels of serotonin and norepinephrine in the brain, leading to improved mood and decreased anxiety. It has also been shown to increase dopamine levels, which may contribute to its potential as a treatment for addiction. However, more research is needed to fully understand the biochemical and physiological effects of MAPB.

Advantages and Limitations for Lab Experiments

One advantage of using MAPB in lab experiments is its relatively low toxicity compared to other psychoactive compounds. However, its limited availability and potential legal restrictions may make it difficult to obtain for research purposes. Additionally, further studies are needed to determine its long-term safety and potential side effects.

Future Directions

There are several potential future directions for research on MAPB. One area of interest is its potential use in combination with other medications or therapies for the treatment of depression and anxiety. Additionally, more research is needed to fully understand its mechanism of action and potential therapeutic applications. Finally, further studies are needed to determine its safety and potential side effects in humans.

Synthesis Methods

The synthesis of MAPB involves the reaction of 4-chlorophenylcyclopentanone with methylamine and acetic acid. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

MAPB has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as depression and anxiety. It has also been investigated for its potential use in the treatment of addiction to drugs such as cocaine and methamphetamine.